Cas no 3256-26-6 (N-methyl-3,4,5,6-tetrahydropyridin-2-amine)

N-Methyl-3,4,5,6-tetrahydropyridin-2-amine is a cyclic secondary amine with a partially saturated pyridine backbone, offering versatility as a building block in organic synthesis. Its structure combines the reactivity of an amine group with the stability of a tetrahydropyridine ring, making it useful for pharmaceutical and agrochemical applications. The compound serves as a precursor for N-methylated heterocycles and can participate in reductive amination or nucleophilic substitution reactions. Its balanced lipophilicity and basicity enhance its utility in drug design, particularly for CNS-targeting molecules. The saturated ring reduces aromaticity-related toxicity while retaining functional group compatibility for further derivatization.
N-methyl-3,4,5,6-tetrahydropyridin-2-amine structure
3256-26-6 structure
Product Name:N-methyl-3,4,5,6-tetrahydropyridin-2-amine
CAS No:3256-26-6
MF:C6H12N2
MW:112.172881126404
CID:917035
PubChem ID:135458572
Update Time:2025-05-21

N-methyl-3,4,5,6-tetrahydropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-2,3,4,5-tetrahydropyridin-6-amine
    • 2-(methylamino)-3,4,5,6-tetrahydropyridine
    • 2,3,4,5-tetrahydro-6-(methylamino)pyridine
    • 2,3,5,6-tetrahydro-2-(methylamino)pyridine
    • 2-Methylamino-3,4,5,6-tetrahydro-pyridin
    • 2-PYRIDINAMINE, 3,4,5,6-TETRAHYDRO-N-METHYL-
    • AC1L6HM0
    • AC1Q4UD4
    • CHEMBL268294
    • CTK4G8884
    • methyl-(3,4,5,6-tetrahydro-pyridin-2-yl)-amine
    • n-methyl-3,4,5,6-tetrahydropyridin-2-amine
    • NSC157920
    • SureCN7623417
    • BDBM50062144
    • SCHEMBL7623417
    • Methyl-piperidin-(2Z)-ylidene-amine
    • NSC-157920
    • AKOS006349763
    • N-(piperidin-2-ylidene)methanamine
    • 3256-26-6
    • N-methylpiperidin-2-imine
    • SCHEMBL10070969
    • N-methyliminopiperidine
    • EN300-141990
    • DTXSID60303342
    • N-methyl-3,4,5,6-tetrahydropyridin-2-amine
    • Inchi: 1S/C6H12N2/c1-7-6-4-2-3-5-8-6/h2-5H2,1H3,(H,7,8)
    • InChI Key: COYBWDBKVQRBJX-UHFFFAOYSA-N
    • SMILES: N1/C(/CCCC1)=N/C

Computed Properties

  • Exact Mass: 112.10016
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 96.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 24.4Ų

Experimental Properties

  • PSA: 24.39
  • LogP: 0.61470

N-methyl-3,4,5,6-tetrahydropyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M103053-10mg
N-methyl-3,4,5,6-tetrahydropyridin-2-amine
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$ 50.00 2022-06-04
TRC
M103053-50mg
N-methyl-3,4,5,6-tetrahydropyridin-2-amine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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